![molecular formula C17H19BrN2O3S2 B4069296 2-[(2-bromobenzyl)thio]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide](/img/structure/B4069296.png)
2-[(2-bromobenzyl)thio]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide
Overview
Description
2-[(2-bromobenzyl)thio]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide is a compound that has been synthesized for its potential use in scientific research. This compound is also known as BBA and its chemical formula is C18H20BrN2O3S2. The purpose of
Mechanism of Action
The mechanism of action of BBA involves its binding to specific proteins and disrupting their interactions. BBA has been shown to bind to the helix-loop-helix domain of Max, which is involved in its interaction with c-Myc. This binding prevents the formation of the c-Myc/Max heterodimer, which is required for its transcriptional activity. BBA has also been shown to induce the degradation of c-Myc protein, which is a key oncogenic transcription factor.
Biochemical and Physiological Effects:
BBA has been shown to have biochemical and physiological effects on cells. BBA has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting c-Myc. BBA has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. BBA has been shown to have low toxicity in normal cells, which makes it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
The advantages of using BBA in lab experiments include its small size, which allows it to penetrate cells and bind to specific proteins, its selectivity for specific protein-protein interactions, and its low toxicity in normal cells. The limitations of using BBA in lab experiments include its low solubility in water, which can make it difficult to work with, and its limited availability, which can make it expensive.
Future Directions
There are several future directions for research on BBA. One direction is to investigate the potential of BBA as a cancer therapy in preclinical and clinical studies. Another direction is to identify other protein-protein interactions that BBA can disrupt and develop new compounds based on BBA for these interactions. Additionally, the development of new synthetic methods for BBA and its analogs can improve their availability and purity for research.
Scientific Research Applications
BBA has been synthesized for its potential use in scientific research as a tool for studying protein-protein interactions. BBA is a small molecule that can bind to specific proteins and disrupt their interactions, which can help researchers understand the function of these proteins in cells. BBA has been shown to selectively inhibit the interaction between the transcription factor c-Myc and its partner protein Max, which is involved in the regulation of cell growth and differentiation.
properties
IUPAC Name |
2-[(2-bromophenyl)methylsulfanyl]-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O3S2/c1-20(25(2,22)23)15-8-5-7-14(10-15)19-17(21)12-24-11-13-6-3-4-9-16(13)18/h3-10H,11-12H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIQWCVPWSDFDEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC(=C1)NC(=O)CSCC2=CC=CC=C2Br)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-bromobenzyl)sulfanyl]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.